Cas no 2034263-44-8 (N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide)

• Product Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide
• CAS No: 2034263-44-8
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• CID: 5378669
• Update Time: 2025-07-01

N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide

• Inchi： 1S/C19H20N2O3S/c1-19(23,16-10-12-6-2-5-9-15(12)25-16)11-20-18(22)17-13-7-3-4-8-14(13)24-21-17/h2,5-6,9-10,23H,3-4,7-8,11H2,1H3,(H,20,22)
• InChI Key： MYSXDUOWZNBCHE-UHFFFAOYSA-N
• SMILES： O1C2CCCCC=2C(C(NCC(C2SC3=CC=CC=C3C=2)(O)C)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide

Comprehensive Overview of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide (CAS No. 2034263-44-8)

The compound N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide (CAS No. 2034263-44-8) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a benzothiophene moiety with a tetrahydrobenzoxazole carboxamide group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a modulator of biological pathways, given its structural resemblance to known bioactive compounds.

In recent years, the demand for novel compounds like N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide has surged due to the growing focus on precision medicine and targeted therapies. This compound's hydroxypropyl and carboxamide functionalities are key to its interaction with biological targets, making it a subject of intense study in the context of enzyme inhibition and receptor binding. Its CAS No. 2034263-44-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of this compound is its potential application in neurodegenerative disease research. The benzothiophene core is known for its neuroprotective properties, and the addition of the tetrahydrobenzoxazole group may enhance its bioavailability and efficacy. This aligns with current trends in addressing Alzheimer's and Parkinson's diseases, where small-molecule modulators are highly sought after. The compound's hydroxypropyl linker also suggests improved solubility, a critical factor in drug development.

From a synthetic chemistry perspective, N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide presents an interesting challenge due to its multifunctional groups. The benzothiophene and tetrahydrobenzoxazole rings require precise conditions for coupling, and the carboxamide group must be carefully introduced to avoid side reactions. Researchers often explore green chemistry approaches to synthesize such compounds, reflecting the industry's shift toward sustainable practices.

The compound's physicochemical properties, such as its logP and hydrogen bonding capacity, are also of great interest. These parameters influence its pharmacokinetic profile, making it a viable candidate for oral administration. The presence of the hydroxypropyl group likely contributes to its metabolic stability, a hot topic in drug design circles. Additionally, its CAS No. 2034263-44-8 is often cross-referenced in studies focusing on drug-likeness and ADME (absorption, distribution, metabolism, and excretion) predictions.

In material science, N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide has potential applications in organic electronics. The benzothiophene unit is a common building block for conductive polymers, and the tetrahydrobenzoxazole group could introduce novel electronic properties. This dual functionality makes it a compelling subject for research into flexible electronics and optoelectronic devices, areas that are rapidly expanding due to the demand for wearable technology.

Another area of exploration is the compound's role in agrochemical research. The carboxamide moiety is a hallmark of many pesticides and herbicides, and the benzothiophene core could impart resistance to degradation. With the increasing need for sustainable agriculture, compounds like N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide are being evaluated for their environmental impact and efficacy against resistant pests.

In conclusion, N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide (CAS No. 2034263-44-8) is a versatile compound with broad applications across multiple disciplines. Its unique structural features, including the benzothiophene, tetrahydrobenzoxazole, and carboxamide groups, make it a valuable subject for ongoing research. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of innovation in pharmaceuticals, materials science, and beyond.